Cas no 921469-80-9 (N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921469-80-9
• MF: C₁₉H₁₆Cl₂N₄O₃S
• MW: 451.326340675354
• CID: 5970827
• PubChem ID: 41211557
• Update Time: 2025-05-20

N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• N-(3-chloro-4-methoxyphenyl)-2-[2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• N-(3-chloro-4-methoxyphenyl)-2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)acetamide
• N-(3-chloro-4-methoxyphenyl)-2-(2-{[(4-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• F2096-1059
• AKOS024627182
• 921469-80-9

• Inchi： 1S/C19H16Cl2N4O3S/c1-28-16-7-6-13(8-15(16)21)22-17(26)9-14-10-29-19(24-14)25-18(27)23-12-4-2-11(20)3-5-12/h2-8,10H,9H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： JTAUAFFUPBFLNQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)CC1=CSC(NC(=O)NC2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 450.0320169g/mol
• Monoisotopic Mass: 450.0320169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

Comprehensive Analysis of N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921469-80-9)

N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921469-80-9) is a synthetic organic compound with a complex molecular structure. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities. The presence of both chloro and methoxy substituents in its structure contributes to its unique physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research.

In recent years, the demand for thiazole-based compounds has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in understanding the structure-activity relationship (SAR) of this compound, as it may hold the key to developing novel therapeutics for various conditions. The compound's carbamoylamino moiety is another critical feature, often associated with enhanced binding affinity to biological targets.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide?" Preliminary studies suggest that it may exhibit anti-inflammatory and antimicrobial properties, although further research is needed to confirm these effects. Its acetamide group is also a topic of interest, as similar structures have been found in commercially available drugs.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves the coupling of 3-chloro-4-methoxyaniline with a thiazole intermediate. This process has been optimized to improve yield and purity, addressing another common query: "How is CAS No. 921469-80-9 synthesized?" Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its quality for research purposes.

The compound's solubility and stability under various conditions are also critical parameters for researchers. Recent studies have explored its behavior in different solvent systems, which is essential for formulation development. Additionally, the bioavailability of this compound is a hot topic, as it determines its potential efficacy in vivo.

Another area of interest is the compound's potential role in green chemistry. With growing emphasis on sustainable practices, researchers are investigating eco-friendly synthesis routes for N-(3-chloro-4-methoxyphenyl)-2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide. This aligns with the broader trend of minimizing waste and reducing hazardous byproducts in chemical manufacturing.

In summary, CAS No. 921469-80-9 represents a promising candidate for further exploration in both academic and industrial settings. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to uncover its properties, this compound may pave the way for innovative applications in medicine and beyond.